Cas no 21987-29-1 (4,4-Difluoropiperidine)

• Product Name: 4,4-Difluoropiperidine
• CAS No: 21987-29-1
• MF: C₅H₉F₂N
• MW: 121.12846827507
• MDL: MFCD03094281
• CID: 51937
• PubChem ID: 2758352
• Update Time: 2025-06-10

4,4-Difluoropiperidine Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoropiperidine
• C5H9F2N
• 4,4-difluoro-piperidine
• 4,4-Difluoropiperidine-HCl
• 4,4-Difluoro-piperidinium
• 4,4-Difluorpiperidin
• 4,4-di-F-piperidine
• 4-difluoropiperidine
• Piperidine,4,4-difluoro
• Piperidine, 4,4-difluoro-
• difluoropiperidine
• 4,4-difluoropiperidin
• 4,4-difluro-piperidine
• 4-,4-difluoropiperidine
• Piperidine,4,4-difluoro-
• MJOUJKDTBGXKIU-UHFFFAOYSA-N
• RP19407
• LS20131
• BC222523
• AB0023469
• ST2405236

• MDL： MFCD03094281
• Inchi： 1S/C5H9F2N/c6-5(7)1-3-8-4-2-5/h8H,1-4H2
• InChI Key： MJOUJKDTBGXKIU-UHFFFAOYSA-N
• SMILES： FC1(CCNCC1)F

Computed Properties

• Exact Mass: 121.07000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.5
• Topological Polar Surface Area: 12

Experimental Properties

• Boiling Point: 114.3℃ at 760 mmHg
• PSA: 12.03000
• LogP: 1.33390

4,4-Difluoropiperidine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4,4-Difluoropiperidine

Comprehensive Overview of 4,4-Difluoropiperidine (CAS No. 21987-29-1): Properties, Applications, and Industry Trends

4,4-Difluoropiperidine (CAS No. 21987-29-1) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The incorporation of fluorine atoms into the piperidine ring enhances its metabolic stability, lipophilicity, and bioavailability, making it a valuable building block in drug discovery. This article delves into the molecular characteristics, synthetic routes, and emerging applications of 4,4-Difluoropiperidine, while addressing frequently searched queries such as "4,4-Difluoropiperidine solubility" and "CAS 21987-29-1 suppliers."

The chemical structure of 4,4-Difluoropiperidine features a six-membered piperidine ring with two fluorine atoms at the 4-position, conferring distinct polarity and conformational rigidity. Researchers often explore its physicochemical properties, including boiling point (≈150–160°C), density (1.2 g/cm³), and solubility in organic solvents like dichloromethane and ethanol. These attributes are critical for its utility in medicinal chemistry, where it serves as a precursor for bioactive molecules targeting CNS disorders and infectious diseases.

Recent advancements in synthetic methodologies have streamlined the production of 4,4-Difluoropiperidine. Common approaches involve nucleophilic fluorination of piperidine derivatives or catalytic hydrogenation of fluorinated pyridines. Industry professionals frequently search for "4,4-Difluoropiperidine synthesis protocol" or "scalable production methods," reflecting the demand for cost-effective and sustainable processes. Innovations in flow chemistry and green solvents are also reshaping its manufacturing landscape.

In pharmaceuticals, 4,4-Difluoropiperidine is a key intermediate for kinase inhibitors and GPCR modulators. Its role in improving drug half-life aligns with trends in precision medicine and targeted therapies. Additionally, agrochemical applications include its use in herbicide formulations, where fluorine’s electronegativity enhances binding affinity to plant enzymes. Searches like "4,4-Difluoropiperidine in crop protection" highlight growing cross-industry interest.

Regulatory and safety profiles of CAS 21987-29-1 are another focal point. While not classified as hazardous under major guidelines, proper handling protocols are emphasized in queries such as "4,4-Difluoropiperidine storage conditions." Suppliers often provide technical data sheets (TDS) detailing stability under inert atmospheres and compatibility with common lab materials.

The future of 4,4-Difluoropiperidine is intertwined with AI-driven drug design and high-throughput screening. As computational tools predict optimal fluorination sites, demand for tailored fluorinated intermediates will rise. Sustainability initiatives may also drive research into catalytic fluorination techniques, reducing reliance on traditional reagents.

In summary, 4,4-Difluoropiperidine (CAS No. 21987-29-1) exemplifies the synergy between fluorine chemistry and life sciences. Its versatility across drug development and agrochemicals, coupled with evolving synthetic technologies, positions it as a compound of enduring relevance. For researchers seeking "4,4-Difluoropiperidine price trends" or "custom synthesis options," collaboration with specialized manufacturers remains pivotal to innovation.